2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[[1-[3-(diethylamino)propyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H32N4O3S/c1-4-26(5-2)13-8-14-27-20-12-7-11-19(20)22(25-23(27)29)31-16-21(28)24-17-9-6-10-18(15-17)30-3/h6,9-10,15H,4-5,7-8,11-14,16H2,1-3H3,(H,24,28)
• InChI Key: QMQVNOKMNQBPPX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C23H32N4O3S
• Molecular Weight: 444.6 g/mol

Description

2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H32N4O3S and its molecular weight is 444.59. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Pyrimidinones and their derivatives have been synthesized and evaluated for antimicrobial properties. For instance, a study on the synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings reported significant antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid. This suggests potential applications of such compounds in developing new antimicrobial agents (Hossan et al., 2012).

Anti-inflammatory and Analgesic Agents

Another study focused on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showing that some of these compounds exhibited significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. This highlights the potential use of similar compounds in the development of new anti-inflammatory and analgesic medications (Abu‐Hashem et al., 2020).

Anticancer Activity

Research into novel (4-methoxy or 4,8-dimethoxy)-3-methyl-N-(6-oxo-2-thioxo-1,2,3,6-tetrahydropyrimidin-4-yl) benzo[1,2-b: 5,4-b’] difuran-2-carboxamide derivatives has demonstrated potential anticancer activities, with certain compounds showing appreciable cell growth inhibition against various cancer cell lines. This points to the possibility of leveraging similar molecular frameworks for cancer therapy research (Al-Sanea et al., 2020).

Imaging and Diagnostic Applications

Compounds within the pyrazolo[1,5-a]pyrimidineacetamide series, specifically designed with a fluorine atom for labeling with fluorine-18, have been reported for their selective binding to the translocator protein (18 kDa), enabling potential applications in positron emission tomography (PET) imaging of brain inflammation and other pathologies (Dollé et al., 2008).

Synthesis of Heterocyclic Compounds

The synthesis and evaluation of antimicrobial activities of novel heterocyclic compounds incorporating the antipyrine moiety have been explored. These studies demonstrate the chemical versatility and potential utility of pyrimidine derivatives in synthesizing a wide range of biologically active heterocycles (Bondock et al., 2008).